Cas no 2248270-26-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• CAS No: 2248270-26-8
• MF: C₁₇H₁₀N₂O₅
• MW: 322.27170419693
• CID: 6524918
• PubChem ID: 165727800
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate
• EN300-6517049
• 2248270-26-8

• Inchi： 1S/C17H10N2O5/c20-14-9-6-3-7-12(13(9)8-18-14)17(23)24-19-15(21)10-4-1-2-5-11(10)16(19)22/h1-7H,8H2,(H,18,20)
• InChI Key： QCLYOTCWJYNZAT-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2C(NCC=21)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.05897142g/mol
• Monoisotopic Mass: 322.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate (CAS No. 2248270-26-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate (CAS No. 2248270-26-8) is a specialized organic molecule with a unique structural framework. Its intricate design features two isoindole moieties linked via a carboxylate ester bridge, making it a subject of interest in pharmaceutical and materials science research. The presence of both dioxo and carboxylate functional groups enhances its reactivity and potential applications in drug design, particularly as a building block for heterocyclic compounds.

Recent advancements in small-molecule therapeutics have spurred interest in derivatives of isoindole due to their bioactivity. Researchers are exploring the role of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in modulating enzyme inhibition, particularly in oncology and neurology. The compound’s CAS No. 2248270-26-8 is frequently cited in patent literature, highlighting its relevance in intellectual property discussions. Additionally, its potential as a fluorescent probe or photoactive material aligns with the growing demand for organic electronics and sensors.

Synthetic routes to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate often involve multi-step reactions, including condensation and esterification processes. Optimizing yield and purity is critical, given the compound’s sensitivity to hydrolysis. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterization, addressing common queries like "How to verify the purity of CAS 2248270-26-8?" or "What solvents stabilize this compound?".

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This aligns with industry trends emphasizing green chemistry and sustainable synthesis. FAQs like "Is CAS 2248270-26-8 biodegradable?" reflect broader concerns about eco-friendly compounds.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylate represents a versatile scaffold with applications spanning medicinal chemistry, materials science, and analytical research. Its CAS No. 2248270-26-8 serves as a key identifier for researchers navigating chemical databases and patent filings. As innovation accelerates, this compound is poised to play a role in addressing challenges like targeted drug delivery and smart materials.